Cas no 72836-35-2 (1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-
• CAS No: 72836-35-2
• MF: C₅H₉N₃O₂S₂
• MW: 207.273857831955
• CID: 570505
• PubChem ID: 11970600
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(ethylsulfonyl)-N-methyl-
• 5-(ethylsulphonyl)-N-methyl-1,3,4-thiadiazol-2-amine
• 5-ethylsulfonyl-N-methyl-1,3,4-thiadiazol-2-amine
• 5-(ethylsulfonyl)-N-methyl-1,3,4-thiadiazol-2-amine
• 72836-35-2
• EINECS 276-927-1
• DTXSID40223150
• K5W4A55SRS
• 1,3,4-Thiadiazol-2-amine, 5-(ethylsulfonyl)-N-methyl-
• NS00037413

• Inchi： 1S/C5H9N3O2S2/c1-3-12(9,10)5-8-7-4(6-2)11-5/h3H2,1-2H3,(H,6,7)
• InChI Key： ISONFYGBTNNSIJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC)S1)(CC)(=O)=O

Computed Properties

• Exact Mass: 207.01377
• Monoisotopic Mass: 207.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.448
• Boiling Point: 358.76°C at 760 mmHg
• Flash Point: 170.772°C
• Refractive Index: 1.568
• PSA: 71.95